4-[2-(benzenesulfonamido)-1,2-dihydroacenaphthylen-1-yl]-N-phenylpiperazine-1-carbothioamide

• IUPAC Name: 4-[2-(benzenesulfonamido)-1,2-dihydroacenaphthylen-1-yl]-N-phenylpiperazine-1-carbothioamide
• InChI: InChI=1S/C29H28N4O2S2/c34-37(35,23-13-5-2-6-14-23)31-27-24-15-7-9-21-10-8-16-25(26(21)24)28(27)32-17-19-33(20-18-32)29(36)30-22-11-3-1-4-12-22/h1-16,27-28,31H,17-20H2,(H,30,36)
• InChI Key: KKHYPVVPTANLBR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2C(C3=CC=CC4=C3C2=CC=C4)NS(=O)(=O)C5=CC=CC=C5)C(=S)NC6=CC=CC=C6
• Molecular Formula: C29H28N4O2S2
• Molecular Weight: 528.7 g/mol

Description

4-[2-(benzenesulfonamido)-1,2-dihydroacenaphthylen-1-yl]-N-phenylpiperazine-1-carbothioamide is a useful research compound. Its molecular formula is C29H28N4O2S2 and its molecular weight is 528.69. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Hypoglycemic Activities

Research indicates that derivatives closely related to the specified compound, featuring structural similarities such as the presence of benzenesulfonamide, have been evaluated for their antimicrobial activity against pathogenic bacteria and fungi. For instance, some derivatives demonstrated potent broad-spectrum antibacterial activity and were also assessed for hypoglycemic effects in diabetic rats, showing a significant reduction in serum glucose levels, compared to standard hypoglycemic drugs (Al-Wahaibi et al., 2017).

Antitumor and Antimetastatic Activities

Benzenesulfonamide derivatives have shown remarkable potential in cancer research, including inhibiting tumor-associated enzymes and demonstrating antimetastatic activity in breast cancer models. Such compounds significantly inhibited the formation of metastases by aggressive tumor cells at pharmacologic concentrations, suggesting their potential in developing new antimetastatic drugs (Pacchiano et al., 2011).

Anticonvulsant Properties

Several benzenesulfonamide derivatives have been designed and synthesized with the pharmacophoric elements essential for anticonvulsant activity. These compounds were evaluated using standard models and some exhibited potent anticonvulsant results, indicating their potential as new therapeutic agents for epilepsy (Bhrigu et al., 2012).

Carbonic Anhydrase Inhibition

Benzenesulfonamide derivatives have been explored for their inhibitory action on carbonic anhydrases, which are enzymes involved in various physiological and pathological processes. Some derivatives demonstrated potent inhibitory effects on specific isoforms of human carbonic anhydrase, which is relevant for conditions such as glaucoma, epilepsy, obesity, and cancer. This suggests their utility in developing drugs targeting these conditions (Lolak et al., 2019).